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Compound of Interest

Compound Name: ZK824190

Cat. No.: B12421643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZK824190 is an orally available and selective inhibitor of the urokinase plasminogen activator

(uPA), a serine protease implicated in various physiological and pathological processes,

including fibrinolysis, cell migration, and tissue remodeling.[1][2][3][4] Its potential as a

therapeutic agent, particularly in diseases such as multiple sclerosis, necessitates

comprehensive long-term preclinical evaluation to establish its safety and efficacy profile.[5][6]

These application notes provide a framework for designing and conducting long-term in vivo

studies of ZK824190, focusing on key experimental protocols and data interpretation.

Quantitative Data Summary
The following table summarizes the known quantitative parameters for ZK824190, which are

essential for dose selection and pharmacokinetic/pharmacodynamic (PK/PD) modeling in long-

term studies.
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Parameter Value Species Notes

IC50 (uPA) 237 nM -

In vitro measure of

potency against the

primary target.

IC50 (tPA) 1600 nM -

In vitro measure of

selectivity against

tissue plasminogen

activator.

IC50 (Plasmin) 1850 nM -

In vitro measure of

selectivity against

plasmin.

Oral Bioavailability (F) 55% Rat

Indicates good

absorption after oral

administration.

Maximum

Concentration (Cmax)
0.64 µg/mL Rat

Achieved with a 2

mg/kg oral dose in an

EAE model.

Area Under the Curve

(AUC)
2.2 h*µg/mL Rat

Total drug exposure

after a 2 mg/kg oral

dose.

Half-life (T1/2) 2.8 hours Rat
Moderate elimination

rate.

Signaling Pathway
The urokinase plasminogen activator system plays a central role in extracellular matrix

degradation and cell signaling. Understanding this pathway is critical for elucidating the

mechanism of action of ZK824190 and predicting its biological effects.
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Phase 1: Study Planning & Design

Phase 2: In-Life Phase

Phase 3: Post-Life Analysis

Phase 4: Data Interpretation & Reporting

Define Objectives & Endpoints

Select Animal Model
(e.g., Chronic EAE for MS)

Dose Range Finding Studies
(Acute & Sub-chronic)

Protocol Development & IACUC Approval

Animal Acclimation

Group Assignment & Baseline Measurements

Chronic Dosing of ZK824190

Regular Clinical Observations
(e.g., Body weight, clinical scores)

Interim & Terminal Sample Collection
(Blood, Tissues)

Histopathology of Target Organs

Biomarker Analysis
(e.g., uPA activity, inflammatory markers)

Pharmacokinetic Analysis

Statistical Analysis

Integrate PK/PD & Safety Data

Final Study Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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